Cas no 2230807-86-8 (1-Methyl-1,5-diazocane dihydrochloride)

• Product Name: 1-Methyl-1,5-diazocane dihydrochloride
• CAS No: 2230807-86-8
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• CID: 5562584
• PubChem ID: 137965955
• Update Time: 2025-10-28

1-Methyl-1,5-diazocane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6472863
• 2230807-86-8
• 1-Methyl-1,5-diazocane dihydrochloride
• starbld0033443
• 1-methyl-1,5-diazocane;dihydrochloride
• Z2310677612

• Inchi： 1S/C7H16N2.2ClH/c1-9-6-2-4-8-5-3-7-9;;/h8H,2-7H2,1H3;2*1H
• InChI Key： UYRVIDRUTIBBAL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCCNCCC1

Computed Properties

• Exact Mass: 200.0847040g/mol
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 65.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Methyl-1,5-diazocane dihydrochloride

1-Methyl-1,5-diazocane Dihydrochloride (CAS 2230807-86-8): A Comprehensive Overview

1-Methyl-1,5-diazocane dihydrochloride (CAS 2230807-86-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This bicyclic amine derivative, characterized by its unique diazocane structure, is increasingly being studied for its potential applications in drug development and biochemical studies. The compound's methyl-substituted diazocane framework provides distinct chemical properties that make it valuable for various synthetic and research purposes.

The molecular structure of 1-Methyl-1,5-diazocane dihydrochloride features an eight-membered ring containing two nitrogen atoms, with one nitrogen bearing a methyl substituent. This configuration contributes to its interesting physicochemical properties, including solubility characteristics and reactivity patterns. Researchers are particularly interested in how the diazocane ring system influences molecular interactions in biological systems, making it a subject of ongoing investigation in structure-activity relationship studies.

Recent trends in pharmaceutical research have highlighted the importance of nitrogen-containing heterocycles like 1-Methyl-1,5-diazocane. These compounds are frequently explored as potential scaffolds for new therapeutic agents due to their ability to interact with biological targets. The dihydrochloride salt form (CAS 2230807-86-8) offers enhanced stability and solubility compared to the free base, making it more practical for laboratory applications and formulation development.

In synthetic chemistry, 1-Methyl-1,5-diazocane dihydrochloride serves as a valuable building block for the construction of more complex molecular architectures. Its diazocane core can be functionalized at multiple positions, allowing for the creation of diverse derivatives with tailored properties. This versatility aligns with current research priorities in fragment-based drug discovery and combinatorial chemistry approaches.

The compound's potential applications extend to materials science, where nitrogen-rich heterocycles are being investigated for their electronic properties. While 1-Methyl-1,5-diazocane dihydrochloride (CAS 2230807-86-8) is primarily used in research settings, its structural features suggest possible utility in the development of specialty materials with unique characteristics.

Quality control and characterization of 1-Methyl-1,5-diazocane dihydrochloride are critical aspects of its research applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify the purity and identity of this compound. These quality assurance measures ensure reliable results in experimental studies utilizing this diazocane derivative.

From a regulatory perspective, 1-Methyl-1,5-diazocane dihydrochloride (CAS 2230807-86-8) is currently classified as a research chemical with no reported commercial applications. However, its potential in pharmaceutical development continues to drive interest among medicinal chemists and drug discovery researchers. The compound's safety profile and handling requirements are typical of laboratory chemicals, with standard precautions recommended for its use.

The synthesis of 1-Methyl-1,5-diazocane dihydrochloride typically involves multi-step organic transformations starting from readily available precursors. Recent advances in synthetic methodology have improved the efficiency of producing this methylated diazocane compound, making it more accessible for research purposes. These synthetic improvements contribute to the growing availability of this specialized chemical for scientific investigation.

In the context of current research trends, 1-Methyl-1,5-diazocane dihydrochloride represents an interesting case study in the design of bioactive molecules. The compound's structural features align with several contemporary drug design paradigms, including the exploration of constrained ring systems and the strategic placement of nitrogen atoms for optimal molecular interactions.

Future research directions for 1-Methyl-1,5-diazocane dihydrochloride (CAS 2230807-86-8) may include more detailed investigations of its physicochemical properties, potential biological activities, and applications in materials science. As the scientific community continues to explore novel heterocyclic systems, this diazocane derivative may find new roles in various technological and therapeutic applications.

The commercial availability of 1-Methyl-1,5-diazocane dihydrochloride from specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. Proper storage conditions, typically in a cool, dry environment protected from light, help maintain the compound's stability over extended periods.

From an intellectual property perspective, 1-Methyl-1,5-diazocane dihydrochloride and its derivatives may become subjects of patent applications as their potential applications are further developed. This aspect highlights the compound's significance in the competitive field of pharmaceutical and chemical research.

In conclusion, 1-Methyl-1,5-diazocane dihydrochloride (CAS 2230807-86-8) represents an intriguing example of nitrogen-containing heterocyclic chemistry with promising research applications. Its unique methyl-diazocane structure offers opportunities for scientific exploration across multiple disciplines, particularly in the development of novel bioactive compounds and functional materials.